Cas no 898787-49-0 (3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one)
3-(3,5-Difluorophenyl)-1,1,1-trifluoropropan-2-one is a fluorinated aromatic ketone characterized by its unique structural features, including a difluorophenyl group and a trifluoromethyl ketone moiety. This compound is of particular interest in synthetic organic chemistry due to its electron-withdrawing properties, which enhance reactivity in nucleophilic addition and substitution reactions. Its fluorine-rich structure also contributes to improved metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound’s high purity and well-defined chemical properties ensure consistent performance in applications such as fluorinated building block synthesis and bioactive molecule development. Its stability under various reaction conditions further underscores its utility in advanced chemical processes.
898787-49-0 structure
Product Name:3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one
CAS No:898787-49-0
MF:C9H5F5O
MW:224.127420186996
CID:870540
PubChem ID:24726848
Update Time:2025-10-29
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-DIFLUOROPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
-
- 3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one
- AKOS015156917
- MFCD02260857
- 898787-49-0
- DTXSID00645238
- EN300-1929773
-
- MDL: MFCD02260857
- Inchi: 1S/C9H5F5O/c10-6-1-5(2-7(11)4-6)3-8(15)9(12,13)14/h1-2,4H,3H2
- InChI Key: YYGSSUXFNAKYFC-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)CC(C(F)(F)F)=O)F
Computed Properties
- Exact Mass: 224.02605559g/mol
- Monoisotopic Mass: 224.02605559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207055-2g |
3-(3,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone |
898787-49-0 | 97% | 2g |
£337.00 | 2022-03-01 | |
| Fluorochem | 207055-5g |
3-(3,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone |
898787-49-0 | 97% | 5g |
£570.00 | 2022-03-01 | |
| Enamine | EN300-1929773-0.05g |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one |
898787-49-0 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1929773-0.1g |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one |
898787-49-0 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1929773-0.25g |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one |
898787-49-0 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1929773-0.5g |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one |
898787-49-0 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1929773-1.0g |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one |
898787-49-0 | 1g |
$785.0 | 2023-06-02 | ||
| Enamine | EN300-1929773-2.5g |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one |
898787-49-0 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1929773-5.0g |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one |
898787-49-0 | 5g |
$2277.0 | 2023-06-02 | ||
| Enamine | EN300-1929773-10.0g |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one |
898787-49-0 | 10g |
$3376.0 | 2023-06-02 |
3-(3,5-difluorophenyl)-1,1,1-trifluoropropan-2-one Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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